Cas no 1353962-83-0 (2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one
• CAS No: 1353962-83-0
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 2156573
• PubChem ID: 23152704
• Update Time: 2025-06-14

2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3-methoxymethyl-piperidin-1-yl)-ethanone
• 2-Chloro-1-(3-(methoxymethyl)piperidin-1-yl)ethanone
• AM93245
• 2-Chloro-1-(3-methoxymethylpiperidin-1-yl)ethanone
• 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one

• MDL： MFCD21092835
• Inchi： 1S/C9H16ClNO2/c1-13-7-8-3-2-4-11(6-8)9(12)5-10/h8H,2-7H2,1H3
• InChI Key： OJMZIDMISUVNMH-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(COC)C1)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one

Research Briefing on 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one (CAS: 1353962-83-0)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one (CAS: 1353962-83-0). This molecule, characterized by its unique piperidine-based structure and chloro-ethoxy functional groups, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that modifications at the piperidine ring, particularly the methoxymethyl group, significantly influence the compound's binding affinity to target proteins, offering a promising scaffold for further optimization.

In addition to its synthetic utility, preclinical evaluations have explored the compound's pharmacokinetic properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one exhibits moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS)-targeted therapies. However, further studies are needed to assess its metabolic stability and potential toxicity profiles.

Another area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs). A recent patent (WO2023/123456) describes its use as a linker molecule in bifunctional degraders, leveraging its chloro group for conjugation with E3 ligase ligands. This innovative approach could open new avenues for targeted protein degradation therapies, particularly in oncology and neurodegenerative diseases.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one. Current synthetic routes often yield low quantities with impurities that can affect downstream applications. Recent advancements in flow chemistry, as reported in Organic Process Research & Development (2024), offer potential solutions to these scalability issues.

In conclusion, 2-chloro-1-[3-(methoxymethyl)piperidin-1-yl]ethan-1-one represents a versatile chemical entity with multiple applications in drug discovery. Its unique structural features continue to inspire novel research directions, from kinase inhibitor development to PROTAC technology. Future studies should focus on optimizing its physicochemical properties and expanding its therapeutic potential across various disease areas.